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Compound of Interest

Compound Name:
4-Methylisoquinoline-5-sulfonyl

chloride

Cat. No.: B018519 Get Quote

An In-depth Technical Guide on 4-Methylisoquinoline-5-sulfonyl chloride

This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity,

and safety protocols for 4-Methylisoquinoline-5-sulfonyl chloride, tailored for researchers,

scientists, and professionals in drug development.

Core Chemical Properties
4-Methylisoquinoline-5-sulfonyl chloride is a heterocyclic organic compound containing an

isoquinoline core functionalized with a methyl group and a sulfonyl chloride group. Its reactive

sulfonyl chloride moiety makes it a valuable intermediate in organic synthesis, particularly for

the development of pharmaceutical agents.
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Property Value Source

Molecular Formula C₁₀H₈ClNO₂S [1][2]

Molecular Weight 241.69 g/mol [2]

CAS Number 194032-16-1 [2][3]

Purity Typically ≥95.0% [2]

InChI Key
JHXVHTVZWRBEBJ-

UHFFFAOYSA-N
[2]

Canonical SMILES
Cc1cncc2cccc(S(=O)

(=O)Cl)c12
[3]

Appearance

Likely a solid, as related

compounds are powders or

solids.

[4][5]

Solubility

Expected to be soluble in polar

organic solvents like DMSO

and reactive towards water.[5]

[6]

Spectral and Analytical Data
While specific spectra for 4-Methylisoquinoline-5-sulfonyl chloride are not publicly available,

characteristic analytical data can be inferred from the analysis of similar sulfonyl chloride

compounds.[7]
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Technique Expected Characteristics

¹H NMR

Protons on the isoquinoline ring adjacent to the

electron-withdrawing sulfonyl chloride group are

expected to show a downfield chemical shift.[7]

The methyl group would appear as a singlet in

the aliphatic region.

¹³C NMR

The carbon atom attached to the sulfonyl

chloride group will be significantly deshielded. A

full spectrum of signals corresponding to the ten

carbon atoms of the isoquinoline ring and the

methyl group would be expected.

Infrared (IR)

Strong characteristic absorption bands are

expected for the sulfonyl chloride group in the

regions of 1410-1370 cm⁻¹ and 1204-1166

cm⁻¹.[7]

Mass Spectrometry (MS)

The mass spectrum would show a molecular ion

peak and a characteristic isotopic pattern (A+2

peak) due to the presence of the ³⁷Cl isotope.[7]

Reactivity and Chemical Behavior
The primary site of reactivity is the sulfonyl chloride group, which is a good leaving group and

readily undergoes nucleophilic substitution.

Reaction with Nucleophiles: It reacts with primary and secondary amines to form stable

sulfonamides and with alcohols to form sulfonate esters.[6][8] These reactions are typically

conducted in the presence of a non-nucleophilic base like pyridine or triethylamine to

neutralize the HCl byproduct.[8]

Moisture Sensitivity: The compound is moisture-sensitive and hydrolyzes in the presence of

water.[9] This reaction liberates acidic gases.[4]

Role as an Intermediate: Its reactivity makes it a key building block in medicinal chemistry.

The analogous compound, 4-fluoroisoquinoline-5-sulfonyl chloride, is a crucial intermediate
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in the synthesis of Ripasudil, a Rho kinase inhibitor used for treating glaucoma.[5] This

suggests a similar potential for 4-methylisoquinoline-5-sulfonyl chloride in the

development of kinase inhibitors and other therapeutic agents.
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Figure 1. General reactivity of 4-Methylisoquinoline-5-sulfonyl chloride with nucleophiles.

Experimental Protocols: Synthesis
A definitive, published synthesis protocol for 4-Methylisoquinoline-5-sulfonyl chloride is not

readily available. However, its synthesis can be logically derived from established methods for

preparing analogous aromatic sulfonyl chlorides.[10][11] A common and effective industrial

method involves a two-step, one-pot process.[10][12]

Proposed Synthesis Workflow:

Sulfonation: The starting material, 4-methylisoquinoline, is reacted with a sulfonating agent

such as sulfuric anhydride (SO₃), potentially in the presence of sulfuric acid, to form the

intermediate 4-methylisoquinoline-5-sulfonic acid.[10][12]

Halogenation: Without isolating the sulfonic acid intermediate, a halogenating agent like

thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅) is added to the reaction mixture.

[10][12] This converts the sulfonic acid group into the desired sulfonyl chloride.
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Workup and Isolation: The final product is then isolated and purified from the reaction

mixture, often involving extraction and crystallization. For related compounds, purification

can be achieved by forming an acid-added salt to separate it from positional isomers.[10]

One-Pot Reaction Vessel
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Figure 2. Proposed one-pot synthesis workflow for 4-Methylisoquinoline-5-sulfonyl chloride.

Safety, Handling, and Storage
4-Methylisoquinoline-5-sulfonyl chloride is a hazardous chemical that requires strict safety

protocols.
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Hazard Profile:

Hazard Type Description Citations

Acute Toxicity

Toxic if swallowed, in contact

with skin, or inhaled. Fatal if

inhaled in high concentrations.

Corrosivity
Causes severe skin burns and

eye damage.[4][13]
[4][13]

Sensitization
May cause an allergic skin

reaction.

Irritation
May cause respiratory

irritation.
[4]

Reactivity Hazards

Reacts with water, liberating

acidic and toxic gases.[4] May

be corrosive to metals.

Handling and Personal Protective Equipment (PPE):

Work should be conducted exclusively in a well-ventilated chemical fume hood.[4][9]

Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and chemical safety

goggles or a face shield.[4][13]

Avoid breathing dust, vapors, or mists.[4]

Prevent all contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling.[4]

Storage and Incompatibilities:

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.

[4] Recommended storage is refrigerated (2-8 °C).
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Inert Atmosphere: Due to its moisture sensitivity, it should be handled and stored under an

inert atmosphere, such as nitrogen.[4][9]

Incompatible Materials: Keep away from water, strong oxidizing agents, strong acids, strong

bases, alcohols, and amines.[4] Do not store in metal containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b018519#4-methylisoquinoline-5-sulfonyl-chloride-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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